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Compound of Interest

Compound Name: pGlu-Pro-Arg-MNA

Cat. No.: B612558

Essential Safety and Handling Guide for pGlu-Pro-
Arg-MNA

This guide provides immediate and essential safety and logistical information for the handling
of pGlu-Pro-Arg-MNA, a chromogenic substrate utilized by researchers, scientists, and drug
development professionals. The following procedures are designed to ensure the safe
handling, use, and disposal of this compound in a laboratory setting.

Physical and Chemical Properties

pGlu-Pro-Arg-MNA is a synthetic peptide used as a chromogenic substrate in various
enzymatic assays.[1][2][3] While a comprehensive Safety Data Sheet (SDS) is not readily
available, the following information has been compiled from supplier data.
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Property Value

. L-Pyroglutamyl-L-prolyl-L-arginine-4-methoxy--
Chemical Name

naphthylamide
CAS Number 130835-45-9
Molecular Formula C23H32NsO7
Formula Weight 532.55 g/mol
Purity >98% (HPLC)[1][2]
Appearance Solid powder

Store at -20°C for up to 1 month or -80°C for up

Storage
to 6 months.[3]

Personal Protective Equipment (PPE)

A comprehensive assessment of the hazards associated with the specific experimental
conditions should always be conducted.[4] However, the following minimum PPE is required
when handling pGlu-Pro-Arg-MNA:

» Lab Coat: A standard laboratory coat should be worn to protect clothing and skin from
potential splashes.[4][5][6]

» Eye Protection: Safety glasses with side shields are the minimum requirement.[4] For tasks
with a higher risk of splashing, chemical safety goggles or a face shield worn over safety
glasses are recommended.[4][5][7]

o Gloves: Chemical-resistant gloves, such as nitrile gloves, are essential to prevent skin
contact.[4][5] If incidental contact occurs, gloves should be removed immediately, and hands
should be washed thoroughly before putting on a new pair.[4] For prolonged handling,
consider double-gloving.

e Full-Length Pants and Closed-Toe Shoes: This is a mandatory requirement for all laboratory
work to protect against spills and physical hazards.[4][5]
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Experimental Protocol: Safe Handling and Disposal

The following protocol outlines the essential steps for the safe handling and disposal of pGlu-
Pro-Arg-MNA in a research environment.

Preparation and Reconstitution

» Engineering Controls: All handling of the solid compound and preparation of stock solutions
should be performed in a well-ventilated area, preferably within a chemical fume hood to
avoid inhalation of any dust particles.

e Weighing: Carefully weigh the desired amount of pGlu-Pro-Arg-MNA powder. Avoid creating
dust.

e Reconstitution: Consult the product datasheet for the appropriate solvent. To aid in
dissolution, the solution can be warmed to 37°C and sonicated.[3]

o Storage of Stock Solutions: Once prepared, store stock solutions in aliquots to minimize
freeze-thaw cycles. Store at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[3]

Use in Assays

» Follow the specific experimental protocol for your assay.
o Clearly label all tubes and containers with the compound name and concentration.

» Avoid eating, drinking, or smoking in the laboratory where the compound is being handled.[8]

Spills and Decontamination

e Minor Spills: For small spills of the powder, carefully wipe up with a damp cloth or paper
towel, avoiding dust generation. For liquid spills, absorb with an inert material (e.g.,
vermiculite, sand) and place in a sealed container for disposal.

o Decontamination: Clean the spill area with an appropriate laboratory disinfectant or
detergent, followed by a water rinse.
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e Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.
Disposal

o Waste Collection: All waste materials contaminated with pGlu-Pro-Arg-MNA, including

pipette tips, tubes, and unused solutions, should be collected in a designated and clearly
labeled hazardous waste container.

o Disposal Procedure: Dispose of the chemical waste in accordance with all local, state, and
federal regulations.[8] Do not dispose of this material down the drain or in the regular trash.

Workflow for Safe Handling and Disposal
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Caption: Workflow for handling pGlu-Pro-Arg-MNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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